

# ORIC-533: Application Notes and Protocols for Laboratory Settings

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: ORIC-533  
Cat. No.: B12362824

[Get Quote](#)

For Research Use Only

## Introduction

**ORIC-533** is a potent and orally bioavailable small molecule inhibitor of CD73 (ecto-5'-nucleotidase).[1][2][3] CD73 plays a critical role in the tumor microenvironment by converting extracellular adenosine monophosphate (AMP) into adenosine.[4][5] Adenosine, in turn, acts as an immunosuppressive signaling molecule, hindering the activity of various immune cells such as T cells, natural killer (NK) cells, and dendritic cells.[6] By inhibiting CD73, **ORIC-533** blocks the production of immunosuppressive adenosine, thereby restoring and enhancing anti-tumor immune responses.[6][7] Preclinical studies have demonstrated that **ORIC-533** can reverse immunosuppression and trigger the lysis of cancer cells, particularly in multiple myeloma.[4][8]

These application notes provide a summary of the available preclinical data on **ORIC-533** and detailed protocols for its use in common laboratory settings.

## Data Presentation

### In Vitro Potency of **ORIC-533**

Assay Type	Cell Line/System	Potency Metric	Value	Reference
Biochemical Assay	Purified CD73	IC50	0.52 nM	[9]
Biochemical Assay	Purified CD73	K D	30 pM	[5]
Adenosine Production	Human H1528 NSCLC Cells	EC50	0.14 nM	[10]
Adenosine Production	Mouse EMT6 Breast Cancer Cells	EC50	1.0 nM	[10]
T-Cell Proliferation Rescue	Human CD8+ T-Cells (in high AMP)	EC50	Single-digit nM	[4][11]

## In Vivo Efficacy of ORIC-533

Animal Model	Tumor Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Reference
C57BL/6 Mice	E.G7-OVA Lymphoma	150 mg/kg, PO, QD	67% on Day 19	[5]
BALB/c Mice	EMT-6 Breast Cancer	150 mg/kg, PO, QD	Anti-tumor effects observed	[9]


## Pharmacokinetic Parameters of ORIC-533


Species	Dose	Route	Cmax	AUCinf	Reference
Rat	10 mg/kg	PO	0.11 µM	0.66 µM*hr	[9]
Mouse	200 mg/kg	PO	Not specified	Not specified	[9]
Human (Phase 1b)	400-2400 mg	PO	Not specified	Plasma half-life ~24 hours	

## Signaling Pathway and Experimental Workflow

### ORIC-533 Mechanism of Action

The diagram below illustrates the role of CD73 in the adenosine signaling pathway and the mechanism by which **ORIC-533** restores anti-tumor immunity.





[Click to download full resolution via product page](#)

**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- [1. oricpharma.com](http://oricpharma.com) [oricpharma.com]
- [2. drughunter.com](http://drughunter.com) [drughunter.com]
- [3. medchemexpress.com](http://medchemexpress.com) [medchemexpress.com]
- [4. Discovery of ORIC-533, an orally bioavailable CD73 inhibitor with best-in-class profile - American Chemical Society](#) [acs.digitellinc.com]
- [5. pubs.acs.org](http://pubs.acs.org) [pubs.acs.org]
- [6. Oric Pharmaceuticals presents preclinical data on ORIC-533 - TipRanks.com](#) [tipranks.com]
- [7. ORIC Pharmaceuticals, Inc. Presents Preclinical Data Demonstrating Oric-533 as A Potential Best-In-Class CD73 Inhibitor at the 64th American Society of Hematology Annual Meeting | MarketScreener](#) [marketscreener.com]
- [8. ORIC Pharmaceuticals Presents Preclinical Data](#) [globenewswire.com]
- [9. oricpharma.com](http://oricpharma.com) [oricpharma.com]
- [10. oricpharma.com](http://oricpharma.com) [oricpharma.com]
- [11. pubs.acs.org](http://pubs.acs.org) [pubs.acs.org]
- To cite this document: BenchChem. [ORIC-533: Application Notes and Protocols for Laboratory Settings]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12362824/docs#oric-533-application-notes-and-protocols-for-laboratory-settings]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)